Cas no 553-12-8 (Protoporphyrin-9)

Protoporphyrin-9 Properties

Names and Identifiers

• Protoporphyrin IX
• ProtoporphyrinIXpurplepowder
• 3,3-(3,7,12,17-tetramethyl-8,13-divinylporphine-2,18-diyl)di(propionic acid)
• Protoporphyrin IX disodium salt
• Protoporphyrin
• 1,2-Propanediol
• Kammerer’s porphyrin
• 3,7,12,17-Tetramethyl-8,13-divinyl-2,18-porphinedipropionic acid
• NCGC00162303-01
• Spectrum4_000419
• ProtoporphyrinIX
• KBioSS_001780
• 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• KBio1_000074
• 3,7,12,17-tetramethyl-8,13-divinylporphyrin-2,18-dipropanoic acid
• CHEBI:15430
• 3,3'-(7,12-diethenyl-3,8,13,17-tetramethylporphyrin-2,18-diyl)dipropanoic acid
• KSFOVUSSGSKXFI-UHFFFAOYSA-N
• NSC-757839
• 7,12-diethenyl-3,8,13,17-tetramethylporphyrin-2,18-dipropanoic acid
• CHEMBL1325592
• CS-4849
• NSC-2632
• protoporphyrin IX [MeSH: protoporphyrin IX]
• HY-B1247
• Protoporpyrin IX
• SCHEMBL805850
• NCGC00015844-07
• NCGC00094273-01
• 3-[18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-divinyl-22,23-dihydroporphin-2-yl]propionic acid
• SR-01000763747-3
• SR-01000763747
• KBio2_001780
• NCGC00015844-05
• PROTOPORPHYRIN [WHO-DD]
• NCGC00015844-03
• SR-01000076084
• HMS500D16
• MLS001074731
• SR-01000076084-1
• CCG-39673
• 553-12-8
• NINDS_000074
• SCHEMBL14552654
• HMS1921F05
• HMS2271B12
• SPECTRUM1501111
• 3,3'-(3,7,12,17-tetramethyl-8,13-divinyl-21H,23H-porphine-2,18-diyl)-bis-propionic acid
• NSC 2632
• 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-divinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• NCGC00015844-01
• NSC2632
• 21H,23H-Porphine-2,18-dipropanoic acid, 7,12-diethenyl-3,8,13,17-tetramethyl-
• cid_4971
• SR-01000076084-4
• ppIX
• 3-[(1Z,4Z,9Z,15Z)-18-(2-Carboxy-ethyl)-3,7,12,17-tetramethyl-8,13-divinyl-porphyrin-2-yl]-propionic acid
• NCGC00015844-08
• 3,3'-(3,7,12,17-Tetramethyl-8,13-divinylporphine-2,18-diyl)di(propionic acid)
• 3-[18-(2-carboxyethyl)-3,8,13,17-tetramethyl-7,12-divinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• Protoporphyrin IX, >=95%
• CHEMBL1907972
• P 8293
• Kammerer's prophyrin
• 3,3'-(3,7,12,17-tetramethyl-8,13-divinylporphine-2,18-diyl)di
• DivK1c_000074
• Spectrum3_001440
• NSC757839
• SDCCGSBI-0050946.P004
• 3-[8,13-bis(ethenyl)-18-(3-hydroxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• SBI-0050946.P003
• C02191
• 2,18-Porphinedipropionic acid, 3,8,13,17-tetramethyl-7,12-divinyl- (8CI)
• OXTIQTUKEUGAPP-UJJXFSCMSA-N
• NCGC00185010-01
• CHEMBL1618319
• KBio2_006916
• 2,18-Porphinedipropionic acid, 3,8,13,17-tetramethyl-7,12-divinyl-
• BDBM50523755
• C2K325S808
• C75594
• DTXSID4048353
• Ooporphyrin
• 3,3'-(3,7,12,17-tetramethyl-8,13-divinyl-21H,23H-porphine-2,18-diyl)-bis-propionate
• SR-01000076084-5
• SCHEMBL3287054
• Hem
• BSPBio_003180
• NCGC00094273-03
• BRD-K26813314-001-04-4
• NCGC00015844-04
• 1,3,5,8-TETRAMETHYL-2,4-DIVINYLPORPHINE-6,7-DIPROPIONATE
• 2, 3,8,13,17-tetramethyl-7,12-divinyl-
• KBio3_002400
• protoporphyrin ix containing fe
• A870226
• KBioGR_000718
• SCHEMBL25719
• AS-17461
• NCGC00261658-01
• AB00052204_02
• Pharmakon1600-01501111
• H2ppIX
• Q619815
• UNII-C2K325S808
• Spectrum5_001303
• 3,3'-(3,8,13,17-tetramethyl-7,12-divinylporphyrin-2,18-diyl)dipropionic acid
• EU-0100973
• KBio2_004348
• CHEMBL1907974
• CHEMBL4463327
• 21H,23H-Porphine-2,18-dipropanoic acid,7,12-diethenyl-3,8,13,17-tetramethyl-
• SMR000127405
• Protoporphyrin IX disodium
• AKOS027320494
• HMS3263C07
• BDBM51757
• SDCCGMLS-0066712.P001
• CHEMBL267548
• 21H,18-dipropanoic acid, 7,12-diethenyl-3,8,13,17-tetramethyl-
• Spectrum2_001016
• DB02285
• NCGC00094273-02
• Tox21_500973
• Porphyrinogen IX
• NCGC00015844-12
• FEDYMSUPMFCVOD-UHFFFAOYSA-N
• FT-0696783
• Spectrum_001300
• Lopac0_000973
• protoporphyrin-'IX'
• EINECS 209-033-7
• PROTOPORPHYRIN IX [MI]
• SPBio_001171
• Kammerer's porphyrin
• NCGC00015844-02
• LP00973
• IDI1_000074
• KSFOVUSSGSKXFI-UJJXFSCMSA-N
• BRD-K26813314-001-08-5
• ZCFFYALKHPIRKJ-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00151109
• InChIKey： KSFOVUSSGSKXFI-UJJXFSCMSA-N
• Inchi： InChI=1S/C34H34N4O4/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25/h7-8,13-16,35,38H,1-2,9-12H2,3-6H3,(H,39,40)(H,41,42)
• SMILES： O=C(O)CCC1=C2/C=C3C(CCC(O)=O)=C(C)C(/C=C(N/4)/C(C)=C(C=C)C4=C\C5=N/C(C(C=C)=C5C)=C\C(N2)=C1C)=N/3

Computed Properties

• Exact Mass: 562.25800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 562.258
• Heavy Atom Count: 42
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: 1001
• Surface Charge: 0
• Topological Polar Surface Area: 132A^2

Experimental Properties

• LogP: 4.04060
• PSA: 130.90000
• Merck: 13,7990
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 629.06°C (rough estimate)
• Melting Point: No data available
• Flash Point: 632.4±34.3 °C
• Solubility: In vitro: DMSO solubility 5 mg/ml (8.89 mm; need ultrasonic)
• Color/Form: Brownish yellow prismatic crystals. Sensitive to light and air.
• Solubility: It is easily soluble in chloroform, glacial acetic acid, ethanol containing hydrochloric acid, ether containing glacial acetic acid and hydrochloric acid, and slightly soluble in dilute base, aniline and pyridine.
• Sensitiveness: light sensitive
• Density: 1.1829 (rough estimate)